Cas no 575456-69-8 ((1S)-6,6-Dimethyl-1-propyl-5,7-dioxaspiro[2.5]octane-4,8-dione)

(1S)-6,6-Dimethyl-1-propyl-5,7-dioxaspiro[2.5]octane-4,8-dione structure
575456-69-8 structure
Product Name:(1S)-6,6-Dimethyl-1-propyl-5,7-dioxaspiro[2.5]octane-4,8-dione
CAS No:575456-69-8
MF:C11H16O4
MW:212.242343902588
CID:2850794
PubChem ID:57543492
Update Time:2025-04-21

(1S)-6,6-Dimethyl-1-propyl-5,7-dioxaspiro[2.5]octane-4,8-dione Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL429623
    • (1S)-6,6-Dimethyl-1-propyl-5,7-dioxaspiro[2.5]octane-4,8-dione
    • DTXSID70727075
    • 575456-69-8
    • Inchi: 1S/C11H16O4/c1-4-5-7-6-11(7)8(12)14-10(2,3)15-9(11)13/h7H,4-6H2,1-3H3/t7-/m0/s1
    • InChI Key: PXZRTKWMDYLTOL-ZETCQYMHSA-N
    • SMILES: O1C(C)(C)OC(C2(C1=O)C[C@@H]2CCC)=O

Computed Properties

  • Exact Mass: 212.10485899Da
  • Monoisotopic Mass: 212.10485899Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 52.6Ų
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